N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide
Description
“N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide” is a complex organic compound. It contains a pyrimidine ring which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . The compound also contains methoxy groups (-OCH3) and a phenoxy group (C6H5O-) attached to a propanamide group (CH2CH2CONH2) .
Scientific Research Applications
Synthesis and Biological Evaluation
Synthesis of Novel Compounds for Therapeutic Use
A study focused on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds were tested for anti-inflammatory and analgesic activities, showing significant COX-2 inhibitory, analgesic, and anti-inflammatory effects, suggesting their potential in developing new therapeutic agents (Abu‐Hashem et al., 2020).
Herbicidal Activities of Pyrimidinyl Phenoxy Acetates
Another research synthesized novel 4-(4,6-dimethoxypyrimidin-2-yloxy)phenoxy acetates showing high herbicidal activity against monocotyledonous plants. This study highlights the potential agricultural applications of compounds related to N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide in controlling weed growth (Jiang et al., 2010).
Drug Discovery and Development
Anticancer and Antimicrobial Agents
Research into functionalized amino acid derivatives, including structures related to N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide, has shown promising in vitro cytotoxicity against human cancer cell lines, indicating potential applications in anticancer drug development (Kumar et al., 2009). Furthermore, new pyrimidin-derivatives have been synthesized and identified for their antifungal activities against significant types of fungi, suggesting their application in developing antifungal agents (Jafar et al., 2017).
Molecular Interaction Studies
Investigation of Molecular Interactions
Studies have also been conducted to understand the interactions between novel p-hydroxycinnamic acid amides (containing pyrimidinyl groups) and bovine serum albumin, providing insights into the binding mechanisms and potential pharmacokinetic properties of these compounds (Meng et al., 2012).
properties
IUPAC Name |
N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O4/c1-10(22-11-7-5-4-6-8-11)13(19)17-12-9-16-15(21-3)18-14(12)20-2/h4-10H,1-3H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQCBXZGEMJNNHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CN=C(N=C1OC)OC)OC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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